Cas no 2138280-32-5 (4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide
• CAS No: 2138280-32-5
• MF: C₈H₁₁N₅O₂
• MW: 209.205240488052
• CID: 5761741
• PubChem ID: 165482762
• Update Time: 2025-06-20

4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide
• 2138280-32-5
• EN300-1110388

• Inchi： 1S/C8H11N5O2/c9-4-3-13(12-6(4)7(10)14)5-1-2-11-8(5)15/h3,5H,1-2,9H2,(H2,10,14)(H,11,15)
• InChI Key： GRJQVYCBJRFEGK-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1)N1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 209.09127461g/mol
• Monoisotopic Mass: 209.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 116Ų

Additional information on 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide

4-Amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide (CAS No. 2138280-32-5): A Comprehensive Overview

4-Amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide (CAS No. 2138280-32-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide make it a promising candidate for further research and development.

The chemical structure of 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide consists of a pyrazole ring linked to a 2-oxopyrrolidine moiety through a carboxamide group. The presence of the amino group and the oxo-substituted pyrrolidine ring imparts specific chemical and biological properties to the molecule. These structural elements contribute to its ability to interact with various biological targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of cancer research, 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide has been investigated for its ability to induce apoptosis in cancer cells. A study published in Cancer Research demonstrated that this compound selectively targets and induces cell death in various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer.

The pharmacokinetic properties of 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide have also been studied extensively. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of synthetic chemistry, the preparation of 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide involves several well-established synthetic routes. One common approach involves the condensation of an appropriate amine with a carboxylic acid or its derivative, followed by cyclization to form the pyrazole ring. The synthesis can be optimized to achieve high yields and purity, making it feasible for large-scale production.

The potential applications of 4-amino-1-(2-oxopyrrolidin-3-yl)-1H-pyrazole-3-carboxamide extend beyond its direct therapeutic effects. It can also serve as a lead compound for the development of more potent and selective analogs. Structure-based drug design strategies can be employed to modify the structure and enhance its biological activity while minimizing side effects.

In conclusion, 4-amino-1-(2-oxypryrrolidin–3–yl)–1H–pyrazole–3–carboxamide (CAS No. 2138280–32–5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.